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Compound Focus: Malabaricone C

CAS No.: 63335-25-1

Cat. No.: S534404

Source / Key Toxicity & Safety Experimental Reference
Compound T
Type Findings Model Year
Malabaricone C Natural No signs of acute toxicity in Mice (C57BL/6J), 2019
(Myristica liver/kidney at 500 mg/kg. MEF cells, in silico
sp.) Non-mutagenic & non- prediction [1]
carcinogenic in silico. 56-
97% cell viability at high
concentrations (0.01-1 mM).
Malabaricone A Natural Cytotoxic; induces apoptosis Human leukemic 2012
(Myristica via ROS generation and redox  cell lines (U937,
sp.) imbalance. MOLT-3) [2]
ML-20 Synthetic More potent than Human breast 2025
Analogue Malabaricone C (3-fold higher adenocarcinoma
antiproliferative effect). cells (MCF-7) [3]
Methoxy Synthetic Enhanced anticancer Human breast 2025
Derivatives(e.g., Analogue activity compared to cancer cell line
ML-1) hydroxylated parent (MCF-7) [3]
compound.
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Source / Key Toxicity & Safety Experimental Reference
Compound T
Type Findings Model Year
Ester/Ether Synthetic Retained anti-viral activity Mammalian cells 2025
Derivatives Analogue with potential for improved (Vero ES6,
properties. HEK293T) [4]

Detailed Experimental Data and Protocols

The data in the table is supported by the following experimental findings:

e In Vivo Acute Toxicity of Malabaricone C: A study administered Malabaricone C orally to
C57BL/6J mice at a high dose of 500 mg/kg. Histopathological examination of the liver and kidneys
after treatment showed no signs of inflammation, necrosis, or hemorrhaging, indicating a
promising initial safety profile [1].

¢ In Vitro Cytotoxicity (Cell Viability): A Cell Counting Kit-8 (CCK-8) assay was used to test
Malabaricone C on mouse embryonic fibroblasts (MEFs). The results showed high cell viability (56-
97%) across a wide concentration range (0.01-1 mM), suggesting low cytotoxicity in normal cells [1].

e Cytotoxicity Mechanism of Malabaricone A: The pro-apoptotic effect of Malabaricone A was
confirmed through multiple assays. Treatment of leukemic cells led to:

o Increased Reactive Oxygen Species (ROS), measured by flow cytometry using CM-
H2DCFDA.

o Decreased levels of glutathione peroxidase, an key antioxidant enzyme.

o A cascade of apoptotic events, including mitochondrial membrane potential depolarization
(measured with JC-1 dye), cytochrome c release (western blot), and activation of caspases
9, 8, and 3 (colorimetric assay) [2].

e Enhanced Potency of Synthetic Analogues: An MTT cell viability assay and a clonogenic survival
assay were used to compare a novel synthetic analogue, ML-20, with natural Malabaricone C on
MCF-7 breast cancer cells. ML-20 exhibited a threefold lower IC50 value, indicating significantly
stronger antiproliferative activity [3].

Key Structure-Activity Relationship (SAR) Insights

The biological activity and toxicity of malabaricone compounds are highly dependent on their chemical

structure, as shown in the diagram below.
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Core Structure: Two aromatic rings (A & B)
connected by a 9-carbon chain
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Conclusion for Research Considerations

In summary, the current data suggests:

e Malabaricone C is a promising lead compound with a favorable initial safety profile, supported by in
silico predictions and in vivo observations [1].

¢ Its pro-oxidant activity is a key mechanism for its cytotoxic effects against cancer cells, but this
requires careful evaluation in different biological contexts [2].

e Structural modification, particularly on the hydroxyl groups and the central chain, is a viable
strategy to improve potency or tailor activity for specific therapeutic applications, such as antiviral [4]
or anticancer [3] therapy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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